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Compound of Interest

Compound Name: AZ13705339

Cat. No.: B15602458

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ13705339 is a highly potent and selective inhibitor of p21-activated kinase 1 (PAK1) and
p2l-activated kinase 2 (PAK2). It serves as a valuable tool for investigating the roles of these
kinases in various cellular processes and disease models, particularly in cancer research.
Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of AZ13705339 stock solutions in dimethyl sulfoxide
(DMSO).

Physicochemical Properties

A summary of the key physicochemical properties of AZ13705339 is presented in the table
below. This information is essential for accurate calculations and proper handling of the
compound.
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Property Value Reference
Molecular Weight 629.75 g/mol

Formula C33H36FN7O3S

Solubility in DMSO Up to 100 mM

Appearance White to off-white solid

Storage (Solid) -20°C [1]

) -20°C for up to 1 month, -80°C
Storage (Stock Solution) [1]
for up to 6 months

Note: Some suppliers indicate a higher solubility in DMSO (e.g., 250 mg/mL, which is
approximately 397 mM)[1][2][3]. However, for routine laboratory use, preparing a stock solution
at a concentration of 10 mM to 100 mM is common practice and ensures complete dissolution.

Experimental Protocol: Preparation of a 10 mM
AZ13705339 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZ13705339 in DMSO.
The required volumes can be scaled as needed.

Materials

e AZ13705339 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure

» Pre-weighing Preparation: Before opening, allow the vial of AZ13705339 powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of
moisture onto the compound.

e Weighing the Compound: Tare the analytical balance with an appropriate microcentrifuge
tube or vial. Carefully weigh the desired amount of AZ13705339 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would weigh out 6.2975 mg of the compound.

o Calculating the Required Volume of DMSO: Use the following formula to calculate the
volume of DMSO needed to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of AZ13705339 to make a 10 mM stock solution:

[¢]

Mass = 0.001 g

Concentration = 0.010 mol/L

[e]

o

Molecular Weight = 629.75 g/mol

[¢]

Volume (L) = 0.001 g / (0.010 mol/L * 629.75 g/mol ) = 0.00015879 L = 158.79 uL

A table with pre-calculated volumes of DMSO for common stock concentrations is provided
below for convenience.

Desired Concentration Mass of AZ13705339 Volume of DMSO to Add
1mM 1mg 1.588 mL
5 mM 1mg 0.318 mL
10 mM 1mg 0.159 mL
50 mM 5 mg 0.159 mL
10 mM 5 mg 0.794 mL
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 Dissolving the Compound: Add the calculated volume of DMSO to the vial containing the
AZ13705339 powder.

» Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is
completely dissolved. Gentle warming and sonication can be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in microcentrifuge tubes. Store the aliquots at -20°C for short-
term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Safety Precautions

e AZ13705339 is a bioactive molecule. Standard laboratory personal protective equipment
(PPE), including a lab coat, safety glasses, and gloves, should be worn at all times.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

e« DMSO is a potent solvent and can facilitate the absorption of substances through the skin.
Avoid direct contact with the skin.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the AZ13705339 stock
solution.
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Caption: Workflow for AZ13705339 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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